Cas no 1187-11-7 (acetylmalononitrile)

Acetylmalononitrile (CAS 6148-64-7) is a versatile nitrile compound with the molecular formula C5H4N2O. It features a reactive acetyl group adjacent to a malononitrile moiety, making it a valuable intermediate in organic synthesis. The compound is particularly useful in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals due to its ability to undergo condensation, cyclization, and nucleophilic addition reactions. Its high reactivity and stability under controlled conditions make it suitable for fine chemical applications. Acetylmalononitrile is typically handled under inert conditions to prevent degradation, and its purity is critical for consistent performance in synthetic processes.

acetylmalononitrile structure

Product Name:acetylmalononitrile

CAS No:1187-11-7

MF:C₅H₄N₂O

MW:108.09806060791

MDL:MFCD00129155

CID:895478

PubChem ID:24862010

Update Time:2025-05-27

acetylmalononitrile Chemical and Physical Properties

Names and Identifiers

- acetylmalononitrile
- 2-acetylpropanedinitrile
- acetylpropanedinitrile
- J-003874
- 1187-11-7
- CS-0441778
- InChI=1/C5H4N2O/c1-4(8)5(2-6)3-7/h5H,1H
- DTXSID30392662
- SCHEMBL6155982
- Propanedinitrile, acetyl-
- MFCD00129155
- Acetylmalononitrile, 98%
- AS-10008
- DB-318552
- 2-Acetylmalononitrile
- AKOS026730714
- MDL： MFCD00129155
- Inchi： 1S/C5H4N2O/c1-4(8)5(2-6)3-7/h5H,1H3
- InChI Key： FGRLXMNNTHBYKL-UHFFFAOYSA-N
- SMILES： O=C(C)C(C#N)C#N

Computed Properties

Exact Mass: 108.03242
Monoisotopic Mass: 108.032362755g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: -0.2
Topological Polar Surface Area: 64.6Å²

Experimental Properties

Color/Form: Not determined
Melting Point: 138-141 °C (lit.)
PSA: 64.65
Solubility: Not determined

acetylmalononitrile Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302 + H312-H315-H319-H335
Warning Statement： P261-P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： 26-37/39
Hazardous Material Identification：

acetylmalononitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	360945-5G	acetylmalononitrile	1187-11-7	98%	5G	￥1364.81	2022-02-24
TRC	A185873-50mg	Acetylmalononitrile	1187-11-7		50mg	$ 50.00	2022-06-08
TRC	A185873-100mg	Acetylmalononitrile	1187-11-7		100mg	$ 65.00	2022-06-08
TRC	A185873-500mg	Acetylmalononitrile	1187-11-7		500mg	$ 160.00	2022-06-08
abcr	AB496817-1 g	Acetylmalononitrile, 98%; .	1187-11-7	98%	1g	€196.50	2022-07-29
SHENG KE LU SI SHENG WU JI SHU	sc-227213-5 g	Acetylmalononitrile,	1187-11-7	≥97%	5g	￥940.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-227213-5g	Acetylmalononitrile,	1187-11-7	≥97%	5g	￥940.00	2023-09-05
abcr	AB496817-1g	Acetylmalononitrile, 98%; .	1187-11-7	98%	1g	€204.60	2024-08-02
1PlusChem	1P003O4M-1g	Acetylmalononitrile	1187-11-7	98%	1g	$93.00	2023-12-26
Ambeed	A591345-5g	Acetylmalononitrile	1187-11-7	97%	5g	$341.0	2024-04-25